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Compound of Interest

2-Acetylamino-5-bromo-3-
Compound Name:
methylpyridine

Cat. No.: B118694

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of 2-Acetylamino-5-bromo-3-methylpyridine, a heterocyclic
compound of interest in pharmaceutical and agrochemical research. This document
summarizes key data in a structured format, details a relevant experimental protocol, and
includes a visual representation of the synthetic workflow.

Core Physicochemical Data

The following table summarizes the available and predicted physicochemical properties of 2-
Acetylamino-5-bromo-3-methylpyridine. Experimental values are cited where available.
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Property Value Source
N-(5-bromo-3-methylpyridin-2-

IUPAC Name ] N/A
yl)acetamide
2-Acetylamino-5-bromo-3-

Synonyms methylpyridine, N-(5-bromo-3- [1]
methyl-2-pyridinyl)acetamide

CAS Number 142404-81-7 [1]

Molecular Formula C8H9BrN20 [1]

Molecular Weight 229.07 g/mol [1]

Appearance Solid [1]

Melting Point 256 °C [2]

Boiling Point 356.3 £ 25.0 °C (Predicted) N/A
Soluble in acetonitrile and 1,4-

N dioxane/water mixtures.

Solubility o [2]
Precipitates from aqueous
solutions.

pKa 3.5+ 0.1 (Predicted) N/A

logP 1.8 + 0.3 (Predicted) N/A

Experimental Protocols
Synthesis of N-(5-bromo-3-methylpyridin-2-yl)acetamide

A detailed protocol for the synthesis of the title compound has been reported and is

summarized below.[2]

Materials:

e 5-bromo-2-methylpyridin-3-amine

e Acetic anhydride
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o Acetonitrile

e Sulfuric acid (96%)
e Deionized water
Procedure:

» Under a nitrogen atmosphere, a solution of 5-bromo-2-methylpyridin-3-amine (2 g) and
acetic anhydride (1.95 g) in acetonitrile (20 mL) is prepared in a suitable reaction vessel.

o Afew drops of 96% sulfuric acid are added to the stirred solution at 60 °C.

e The reaction mixture is stirred for 30 minutes, with the progress monitored by Thin Layer
Chromatography (TLC).

e Upon completion, the reaction mixture is evaporated to remove the solvent and allowed to
cool to room temperature.

e Water is added dropwise to the cooled residue to induce precipitation of the product.
o The mixture is stirred for approximately one hour at room temperature.

e The solid product is collected by filtration.

e The impure solid is washed with deionized water and subsequently dried in an oven.

This synthetic route provides a reliable method for obtaining N-(5-bromo-3-methylpyridin-2-
yl)acetamide with a reported yield of 85%.[2]

Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2-
Acetylamino-5-bromo-3-methylpyridine.
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Caption: Synthetic workflow for 2-Acetylamino-5-bromo-3-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-acetylamino-5-bromo-3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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